Cas no 90003-93-3 (Phenol,2-iodo-4,6-dimethyl-)

• Product Name: Phenol,2-iodo-4,6-dimethyl-
• CAS No: 90003-93-3
• Molecular Formula: C₈H₉OI
• Molecular Weight: 248.06046
• CID: 803580
• PubChem ID: 13569214

Phenol,2-iodo-4,6-dimethyl- Properties

Names and Identifiers

• Phenol,2-iodo-4,6-dimethyl-
• 2,4-DIMETHYL-6-IODOPHENOL
• 2-iodo-4,6-dimethylphenol
• 1-iodo-3,5-dimethyl-4-hydroxybenzene
• 2,4-DI-TERT-BUTYLTHIOPHENOL
• 2-iodo-4,6-dimethyl-phenol
• 2-Jod-4,6-dimethyl-phenol
• 4,6-dimethyl-2-iodophenol
• 5-Jod-4-hydroxy-m-xylol
• 6-iodo-2,4-dimethyl-phenol
• Phenol,2-iodo-4,6-dimethyl
• DTXSID00544050
• 6-iodo-2,4-dimethylphenol
• 90003-93-3
• AKOS026732160
• SCHEMBL815630
• Phenol, 2-iodo-4,6-dimethyl-
• G72129
• MFCD07779032

• MDL： MFCD07779032
• InChIKey： KUDRANMELYZFGK-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H9IO/c1-5-3-6(2)8(10)7(9)4-5/h3-4,10H,1-2H3
• SMILES： CC1=CC(=C(C(=C1)I)O)C

Computed Properties

• Exact Mass: 247.97000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 247.96981g/mol
• Heavy Atom Count: 10
• Complexity: 116
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• LogP: 2.61360
• PSA: 20.23000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes Xylenols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenols